Cas no 1034-94-2 (2-dibutoxyphosphoryl-1-phenylethanone)

• Product name: 2-dibutoxyphosphoryl-1-phenylethanone
• CAS No: 1034-94-2
• MF: C₁₆H₂₅O₄P
• MW: 312.341066122055
• CID: 1137452
• PubChem ID: 71352775

2-dibutoxyphosphoryl-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 2-dibutoxyphosphoryl-1-phenylethanone
• Phenacyl-phosphonsaeure-dibutylester
• dibutylphenacylphosphonate
• Phosphonic acid, (2-oxo-2-phenylethyl)-, dibutyl ester
• dibutyl phenacylphosphonate
• dibutyl 2-oxo-2-phenylethylphosphonate
• CTK0D8516
• Phenacyl-phosphonsaeure-dibutylester; dibutylphenacylphosphonate; Phosphonic acid, (2-oxo-2-phenylethyl)-, dibutyl ester; dibutyl phenacylphosphonate; dibutyl 2-oxo-2-phenylethylphosphonate; CTK0D8516;
• DTXSID50777598
• 1034-94-2
• Dibutylphenacylphosphonat
• Dibutyl (2-oxo-2-phenylethyl)phosphonate

• Inchi： InChI=1S/C16H25O4P/c1-3-5-12-19-21(18,20-13-6-4-2)14-16(17)15-10-8-7-9-11-15/h7-11H,3-6,12-14H2,1-2H3
• InChI Key： LKHCDZRTGBRUCG-UHFFFAOYSA-N
• SMILES： CCCCOP(=O)(CC(=O)C1=CC=CC=C1)OCCCC

Computed Properties

• Exact Mass: 312.14904627g/mol
• Monoisotopic Mass: 312.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų